Cas no 2044714-07-8 (3-aminopyridine-2-sulfonyl fluoride)

• Product Name: 3-aminopyridine-2-sulfonyl fluoride
• CAS No: 2044714-07-8
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• MDL: MFCD30476091
• CID: 5247903
• PubChem ID: 125424323
• Update Time: 2026-03-09

3-aminopyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl fluoride, 3-amino-
• 3-aminopyridine-2-sulfonyl fluoride

• MDL： MFCD30476091
• Inchi： 1S/C5H5FN2O2S/c6-11(9,10)5-4(7)2-1-3-8-5/h1-3H,7H2
• InChI Key： QBDCXUZURCMWSQ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC=CC=C1N

Additional information on 3-aminopyridine-2-sulfonyl fluoride

Recent Advances in the Application of 3-Aminopyridine-2-sulfonyl Fluoride (CAS: 2044714-07-8) in Chemical Biology and Drug Discovery

3-Aminopyridine-2-sulfonyl fluoride (3-APSF, CAS: 2044714-07-8) has emerged as a promising chemical probe and building block in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, enabling selective modification of proteins and other biomolecules. Recent studies have highlighted its potential as a covalent inhibitor and activity-based probe, particularly in targeting serine hydrolases and other nucleophilic amino acid residues.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of 3-APSF as a warhead in the development of covalent kinase inhibitors. The researchers systematically evaluated its reactivity with various kinase ATP-binding sites, revealing selective modification patterns that could be exploited for targeted drug design. The compound's balanced reactivity, between the highly reactive sulfonyl fluorides and more stable analogs, makes it particularly valuable for achieving selective protein modification without excessive off-target effects.

In proteomics applications, 3-APSF has shown remarkable potential as an activity-based protein profiling (ABPP) probe. A recent Nature Chemical Biology publication (2024) detailed its use in mapping active sites of serine hydrolases in complex proteomes. The study reported that 3-APSF exhibited superior membrane permeability compared to traditional sulfonyl fluoride probes, enabling more comprehensive profiling of intracellular targets. This property significantly expands its utility in live-cell proteomics studies.

The synthetic accessibility of 3-APSF has also been improved through recent methodological advances. A 2023 Organic Letters report described a novel one-pot synthesis route starting from commercially available 3-aminopyridine, achieving higher yields (78%) and better purity compared to previous methods. This development is particularly important for scaling up production for broader research and potential therapeutic applications.

From a safety and pharmacological perspective, preliminary ADMET studies of 3-APSF derivatives have shown promising results. While the parent compound exhibits moderate metabolic stability, strategic modifications at the aminopyridine moiety have led to analogs with improved pharmacokinetic properties. These findings, reported in a recent ACS Chemical Biology article, suggest that 3-APSF could serve as a versatile scaffold for developing covalent drugs with tunable reactivity and improved drug-like properties.

Looking forward, the unique properties of 3-APSF position it as a valuable tool for both basic research and drug discovery. Its balanced reactivity profile, combined with recent synthetic improvements and demonstrated biological applications, suggest it will play an increasingly important role in chemical biology. Future research directions likely include further optimization of its selectivity profile, expansion of its target repertoire, and development of more sophisticated derivatives for therapeutic applications.